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Compound of Interest

Compound Name: CZC-25146 hydrochloride

Cat. No.: B1139147 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with CZC-25146 hydrochloride. The following

procedures and recommendations are based on general best practices for handling potent

kinase inhibitors and hazardous research chemicals in a laboratory setting, as a specific Safety

Data Sheet (SDS) for CZC-25146 hydrochloride was not available in the provided search

results. It is imperative to handle this compound with caution, assuming it to be hazardous in

the absence of complete data.[1]

Physical and Chemical Properties
While detailed quantitative safety data such as occupational exposure limits and specific

toxicity values are not available, the following physical and chemical properties for the base

compound, CZC-25146, have been compiled from various sources.
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Property Value Source

Molecular Formula C₂₂H₂₅FN₆O₄S
MedchemExpress, Tocris

Bioscience

Molecular Weight 488.54 g/mol
MedchemExpress, Tocris

Bioscience

Appearance Solid powder Selleck Chemicals

Purity ≥98% (HPLC) Tocris Bioscience

Solubility
Soluble in DMSO (up to 100

mM)

Tocris Bioscience, R&D

Systems

Storage Temperature -20°C
Selleck Chemicals, Tocris

Bioscience, R&D Systems

Personal Protective Equipment (PPE)
Given the potent nature of kinase inhibitors, a comprehensive approach to personal protection

is mandatory to prevent exposure.[2] The minimum required PPE for handling CZC-25146
hydrochloride includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[3]

This should be supplemented with appropriate gloves and, if necessary, respiratory protection

based on a risk assessment of the specific procedures being performed.[3][4]

Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI

Z.87.1 standard are required.[5] A face shield should be worn in addition to goggles when

there is a significant risk of splashes, such as when handling bulk quantities or preparing

solutions.[3][5]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[3] For prolonged handling or when direct contact is likely, double-gloving or using

chemical-resistant gloves is recommended.[3] Gloves should be changed immediately if

contaminated.[3]

Body Protection: A laboratory coat must be worn at all times.[6] For procedures with a higher

risk of contamination, a chemically resistant apron or suit may be necessary.
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Respiratory Protection: Work with solid CZC-25146 hydrochloride should be conducted in a

certified chemical fume hood to avoid inhalation of dust particles.[7] If engineering controls

are not sufficient to control exposure, a respirator may be required.[5]

Donning PPE

Doffing PPE

1. Lab Coat 2. Goggles/Face Shield 3. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat

Click to download full resolution via product page

Standard procedure for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: All work with solid CZC-25146 hydrochloride should be performed in

a designated area, such as a chemical fume hood, to minimize inhalation exposure.[7]

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area at -20°C.[8][9] It should be stored away from incompatible materials

such as oxidizing agents, organic materials, metals, and alkalis.[8]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Always wash hands thoroughly after handling.[10]
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When preparing solutions, always add the acid (hydrochloride salt) to the solvent, never

the other way around.[9]

Disposal Plan:

All waste containing CZC-25146 hydrochloride, including empty containers, contaminated

PPE, and unused material, should be treated as hazardous chemical waste.[11]

Waste Segregation: Keep solid and liquid waste separate.[12] Do not mix with other waste

streams unless compatible.[13]

Containerization: Use leak-proof, compatible containers for waste collection.[11][12] The

original container is often the best choice for storing waste.[11] Containers must be clearly

labeled as "Hazardous Waste" and include the chemical name and associated hazards.[13]

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.[10] Do not dispose of

this chemical down the drain.[13]
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Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Hierarchy of controls for managing chemical hazards in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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